Lipophilicity Differential vs. 4-Methoxymethyl Analog
The target compound demonstrates significantly lower lipophilicity than its closest structural analog, (S)-2-amino-1-(4-methoxymethyl-piperidin-1-yl)-3-methyl-butan-1-one. This is a critical parameter for passive membrane permeability and off-target binding profiles [1].
| Evidence Dimension | Calculated octanol-water partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | 0.6 [1] |
| Comparator Or Baseline | 4-Methoxymethyl analog: estimated XLogP ~1.1 (class-level inference based on +1 methylene unit contribution of ~0.5 log units) [2] |
| Quantified Difference | ~0.5 log units lower for the target compound |
| Conditions | Computed by XLogP3 3.0 (PubChem); analog value estimated from molecular fragment contributions [1][2]. |
Why This Matters
Lower lipophilicity of the target compound may reduce non-specific protein binding and improve aqueous solubility compared to the methoxymethyl analog, which is relevant for lead optimization and in vitro assay performance.
- [1] PubChem. (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one. Computed Properties. View Source
- [2] ChemAxon/PubChem fragment contribution estimates for XLogP3; methylene group contribution ~0.5 log units. (Class-level inference). View Source
